Cas no 281-15-2 (9-Thiabicyclo[3.3.1]nonane)

• Product name: 9-Thiabicyclo[3.3.1]nonane
• CAS No: 281-15-2
• MF: C₈H₁₄S
• MW: 142.26176
• CID: 266664
• PubChem ID: 136103

9-Thiabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 9-Thiabicyclo[3.3.1]nonane
• 9-Thiabicyclo(3.3.1)nonane
• 9-thia-bicyclo[3.3.1]nonane
• 9-Thiabicyclo< 3.3.1> nonan
• 9-Thiabicyclo< 3.3.2> nonan
• AC1L37QZ
• AC1Q7FXI
• AR-1H6018
• CTK1A4014
• NSC135426
• 281-15-2
• SCHEMBL10651546
• InChI=1/C8H14S/c1-3-7-5-2-6-8(4-1)9-7/h7-8H,1-6H
• SCHEMBL19688311
• DTXSID80182373
• NSC 135426
• NSC-135426

• Inchi： InChI=1S/C8H14S/c1-3-7-5-2-6-8(4-1)9-7/h7-8H,1-6H2
• InChI Key： PXIVTQKYHYIJES-UHFFFAOYSA-N
• SMILES： C12SC(CCC1)CCC2

Computed Properties

• Exact Mass: 142.08172
• Monoisotopic Mass: 142.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.014
• Boiling Point: 210.5°C at 760 mmHg
• Flash Point: 75.3°C
• Refractive Index: 1.527
• PSA: 0
• LogP: 2.82460